ethyl 2-amino-4-{2-[(4-chlorobenzyl)oxy]phenyl}-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate

• Molecular Formula: C25H24ClNO5
• Molecular Weight: 453.9 g/mol
• IUPAC Name: ethyl 2-amino-4-[2-[(4-chlorophenyl)methoxy]phenyl]-5-oxo-4,6,7,8-tetrahydrochromene-3-carboxylate
• InChI: InChI=1S/C25H24ClNO5/c1-2-30-25(29)23-21(22-18(28)7-5-9-20(22)32-24(23)27)17-6-3-4-8-19(17)31-14-15-10-12-16(26)13-11-15/h3-4,6,8,10-13,21H,2,5,7,9,14,27H2,1H3
• InChI Key: LTVCBJRRSYRWJH-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC2=C(C1C3=CC=CC=C3OCC4=CC=C(C=C4)Cl)C(=O)CCC2)N

Description

Ethyl 2-amino-4-{2-[(4-chlorobenzyl)oxy]phenyl}-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate, also known as DBCO-PEG4-alkyne, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a derivative of chromene, which is a heterocyclic organic compound that is widely used in medicinal chemistry. DBCO-PEG4-alkyne has been synthesized using various methods and has been shown to have potential applications in drug discovery, bioconjugation, and imaging.

Mechanism of Action

The mechanism of action of ethyl 2-amino-4-{2-[(4-chlorobenzyl)oxy]phenyl}-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylatekyne is not well understood. However, it is believed that it acts as a cross-linker, forming stable covalent bonds between biomolecules and surfaces.
Biochemical and Physiological Effects:
ethyl 2-amino-4-{2-[(4-chlorobenzyl)oxy]phenyl}-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylatekyne has not been shown to have any significant biochemical or physiological effects on living organisms. However, it has been shown to be biocompatible and non-toxic, making it a promising candidate for use in biomedical applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 2-amino-4-{2-[(4-chlorobenzyl)oxy]phenyl}-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylatekyne is its ease of use in bioconjugation experiments. It is a small molecule that can be easily synthesized and purified, making it a cost-effective option for researchers. However, one limitation of ethyl 2-amino-4-{2-[(4-chlorobenzyl)oxy]phenyl}-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylatekyne is its relatively low reactivity towards azide-containing molecules, which can limit its application in certain experiments.

Future Directions

There are several future directions for the use of ethyl 2-amino-4-{2-[(4-chlorobenzyl)oxy]phenyl}-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylatekyne in scientific research. One potential application is in the development of targeted drug delivery systems, where it can be used to attach drugs to specific biomolecules or surfaces. Another potential application is in the development of imaging agents, where it can be used to attach fluorescent dyes or other imaging molecules to biomolecules or surfaces. Overall, the unique properties of ethyl 2-amino-4-{2-[(4-chlorobenzyl)oxy]phenyl}-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylatekyne make it a promising candidate for further research and development in various scientific fields.

Synthesis Methods

The synthesis of ethyl 2-amino-4-{2-[(4-chlorobenzyl)oxy]phenyl}-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylatekyne involves the reaction of 4-chlorobenzyl alcohol with 2-hydroxyphenylacetic acid to form the ester intermediate. This intermediate is then reacted with ethyl glycinate hydrochloride to form the amide intermediate. Finally, the amide intermediate is reacted with 4-hydroxycoumarin to form ethyl 2-amino-4-{2-[(4-chlorobenzyl)oxy]phenyl}-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylatekyne.

Scientific Research Applications

Ethyl 2-amino-4-{2-[(4-chlorobenzyl)oxy]phenyl}-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylatekyne has been used in various scientific research applications. One of the most common applications is in bioconjugation, where it is used to attach biomolecules such as proteins and antibodies to surfaces or other biomolecules. This is done by reacting ethyl 2-amino-4-{2-[(4-chlorobenzyl)oxy]phenyl}-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylatekyne with an azide-containing molecule, resulting in a stable covalent bond.